5-(5-Bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde

Specification

• Molecular Formula: C10H5BrCl2N2O
• Molecular Weight: 319.97 g/mol
• IUPAC Name: 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde
• Standard InChI: InChI=1S/C10H5BrCl2N2O/c11-7-8(12)14-10(15-9(7)13)6-3-1-2-5(6)4-16/h1-4,6H
• Standard InChI Key: RGSBOPYWQSEDFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(C(=C1)C=O)C2=NC(=C(C(=N2)Cl)Br)Cl

Introduction

5-(5-Bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde is a complex organic compound characterized by its unique molecular structure, which combines a cyclopentadiene moiety with a pyrimidine derivative. The compound's molecular formula is C10H5BrCl2N2O, and it has a molecular weight of approximately 319.97 g/mol. This compound is notable for its potential applications in medicinal chemistry and material science due to its reactive sites, including bromine and chlorine substituents on the pyrimidine ring and an aldehyde functional group.

Chemical Data Table

Property	Value
Molecular Formula	C10H5BrCl2N2O
Molecular Weight	319.97 g/mol
Purity (Typical)	95-98%
CAS Number	1354783-18-8
InChI Key	RGSBOPYWQSEDFU-UHFFFAOYNA-N

Synthesis and Preparation

The synthesis of 5-(5-Bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde typically involves multi-step organic synthesis techniques. These methods require precise control over reaction conditions to achieve high yields and purity. The synthesis often starts with the preparation of the pyrimidine derivative, followed by its coupling with cyclopentadiene and subsequent aldehyde formation.

Safety and Handling

5-(5-Bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde is classified as a hazardous chemical due to its potential to cause skin and eye irritation and respiratory issues. It is recommended to handle this compound with protective gear, including gloves and eye protection, and to work in well-ventilated areas. The compound is intended for research and development use only, under the supervision of a technically qualified individual.

Hazard Information Table

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Comparison with Related Compounds

Several compounds share structural similarities with 5-(5-Bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde, including:

Compound Name	Key Features	Unique Aspects
5-(Bromopyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde	Similar framework; lacks dichloro substituents	Potentially less reactive
4-(Bromophenyl)pyrimidine	Simpler structure; retains biological relevance	Different mechanism of action
Cyclopentadiene derivatives	Varied substituents; broad range of applications	Diverse chemical reactivity

These comparisons highlight the unique features of 5-(5-Bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-dienecarbaldehyde while placing it within a broader context of related compounds.